Cas no 109013-61-8 (L-Histidine,3-(phenylmethyl)-, dihydrochloride (9CI))

• Product Name: L-Histidine,3-(phenylmethyl)-, dihydrochloride (9CI)
• CAS No: 109013-61-8
• MF: C₁₃H₁₇Cl₂N₃O₂
• MW: 318.198981046677
• CID: 128249
• PubChem ID: 13818403
• Update Time: 2025-06-14

L-Histidine,3-(phenylmethyl)-, dihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Histidine,3-(phenylmethyl)-, dihydrochloride (9CI)
• (2S)-2-amino-3-(3-benzylimidazol-4-yl)propanoic acid,dihydrochloride
• L-HISTIDINE, 3-(PHENYLMETHYL)-, DIHYDROCHLORIDE
• 3-Benzyl-L-histidine dihydrochloride
• L-histidine, 3-(phenylmethyl)-, hydrochloride (1:2)
• AKOS015962523
• 3-Benzyl-L-histidine--hydrogen chloride (1/2)
• (S)-2-Amino-3-(1-benzyl-1H-imidazol-5-yl)propanoic acid dihydrochloride
• (2S)-2-amino-3-(3-benzylimidazol-4-yl)propanoic acid;dihydrochloride
• 109013-61-8
• DTXSID00550474
• AC-17185
• J-002220

• Inchi： 1S/C13H15N3O2.2ClH/c14-12(13(17)18)6-11-7-15-9-16(11)8-10-4-2-1-3-5-10;;/h1-5,7,9,12H,6,8,14H2,(H,17,18);2*1H/t12-;;/m0../s1
• InChI Key： GLOPXNOWILIPAG-LTCKWSDVSA-N
• SMILES： Cl.Cl.OC([C@H](CC1=CN=CN1CC1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 317.07001
• Monoisotopic Mass: 317.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 81.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Histidine,3-(phenylmethyl)-, dihydrochloride (9CI)

Comprehensive Overview of L-Histidine,3-(phenylmethyl)-, dihydrochloride (9CI) (CAS No. 109013-61-8)

L-Histidine,3-(phenylmethyl)-, dihydrochloride (9CI), with the CAS number 109013-61-8, is a specialized derivative of the essential amino acid L-Histidine. This compound has garnered significant attention in the fields of biochemistry, pharmaceuticals, and nutritional science due to its unique structural modifications and potential applications. The addition of a phenylmethyl group and the dihydrochloride salt form enhances its stability and solubility, making it a valuable candidate for research and industrial use.

In recent years, the demand for modified amino acids like L-Histidine,3-(phenylmethyl)-, dihydrochloride (9CI) has surged, driven by advancements in peptide synthesis and drug development. Researchers are particularly interested in its role as a building block for peptide-based therapeutics, which are increasingly popular for their targeted action and reduced side effects. The compound's CAS no109013-61-8 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in scientific circles.

One of the key advantages of L-Histidine,3-(phenylmethyl)-, dihydrochloride (9CI) is its compatibility with green chemistry principles. As sustainability becomes a priority in chemical manufacturing, this compound's efficient synthesis and minimal environmental impact align with global trends. Additionally, its potential applications in nutraceuticals and cosmeceuticals have sparked interest among consumers seeking innovative health and wellness products.

The phenylmethyl modification in L-Histidine,3-(phenylmethyl)-, dihydrochloride (9CI) also opens doors for exploring its bioactive properties. Studies suggest that such derivatives may exhibit enhanced antioxidant or anti-inflammatory effects, making them promising candidates for functional foods and dietary supplements. This aligns with the rising consumer demand for natural and science-backed ingredients in health products.

From a technical perspective, the dihydrochloride form of this compound ensures better handling and storage characteristics, which are critical for industrial-scale production. Its high purity and consistent quality, as indicated by its CAS no109013-61-8, make it a reliable choice for manufacturers and researchers alike. Furthermore, its compatibility with high-performance liquid chromatography (HPLC) and other analytical techniques facilitates rigorous quality control.

In conclusion, L-Histidine,3-(phenylmethyl)-, dihydrochloride (9CI) (CAS No. 109013-61-8) represents a fascinating intersection of chemistry, biology, and innovation. Its versatility and potential applications in therapeutics, nutraceuticals, and sustainable chemistry position it as a compound of significant interest. As research continues to uncover its full potential, this derivative of L-Histidine is poised to play a pivotal role in shaping the future of science and industry.